2,8-Dihydroxyadenine

• CAS: 82430-11-3
• Molecular Formula: C5H5N5O2
• Molecular Weight: 167.13 g/mol
• InChI: InChI=1S/C5H5N5O2/c6-2-1-3(9-4(11)7-1)10-5(12)8-2/h(H5,6,7,8,9,10,11,12)
• InChIKey: XFBOJHLYDJZYSP-UHFFFAOYSA-N
• Solubility: 0.002 mg/mL

2,8-Dihydroxyadenine: APRT Deficiency Biomarker and Reference Standard

2,8-Dihydroxyadenine (2,8-DHA, DOA) is a highly insoluble purine metabolite that accumulates in individuals with adenine phosphoribosyltransferase (APRT) deficiency, a rare autosomal recessive inborn error of purine metabolism [1]. It is the primary pathogenic driver of radiolucent urolithiasis and crystalline nephropathy in this patient population [2]. Unlike its precursor adenine or intermediate 8-hydroxyadenine, 2,8-DHA exhibits extreme insolubility in aqueous media at physiologic pH, making it the definitive biomarker for APRT deficiency diagnosis and the exclusive target for therapeutic reduction via xanthine oxidoreductase inhibitors such as allopurinol or febuxostat [3]. As a specialized research chemical and analytical reference standard, 2,8-DHA is procured for quantitative LC-MS/MS assay development, in vitro crystallization studies, and as a critical calibrator in clinical diagnostic laboratories managing this underdiagnosed metabolic disorder [4].

1

APRT deficiency biomarker research — endogenous purine oxidation product reference standard

2

UPLC-MS/MS quantification — certified reference material for multi-analyte bioanalytical methods

3

Crystalluria in vitro modeling — low-aqueous-solubility standard for supersaturation studies

• [1] Thorsteinsdottir, M., et al. (2016). Quantitative UPLC–MS/MS assay of urinary 2,8-dihydroxyadenine for diagnosis and management of adenine phosphoribosyltransferase deficiency. Journal of Chromatography B, 1036-1037, 170-177. View Source
• [2] Peck, C. C., et al. (1977). Enhanced solubility of 2,8 dihydroxyadenine (DOA) in human urine. Transfusion, 17(4), 383-390. View Source
• [3] Edvardsson, V. O., et al. (2018). Comparison of the effect of allopurinol and febuxostat on urinary 2,8-dihydroxyadenine excretion in patients with adenine phosphoribosyltransferase deficiency (APRTd): A clinical trial. European Journal of Internal Medicine, 48, 75-79. View Source
• [4] Thorsteinsdottir, U. A., et al. (2024). Optimization and validation of a UPLC-MS/MS assay for simultaneous quantification of 2,8-dihydroxyadenine, adenine, allopurinol, oxypurinol and febuxostat in human plasma. Journal of Chromatography B, 1240, 124041. View Source

2,8-Dihydroxyadenine vs. Precursors and Analogs

Generic substitution of 2,8-Dihydroxyadenine (2,8-DHA) with its precursor adenine or metabolic intermediate 8-hydroxyadenine is scientifically invalid due to profound differences in aqueous solubility and diagnostic specificity. 2,8-DHA exhibits extreme insolubility (basal solubility in water: 1.53 ± 0.04 mg/L, ~9 µM) [1], a physicochemical property directly responsible for its nephrotoxicity and the unique radiolucent crystals observed in APRT deficiency [2]. In contrast, adenine is freely soluble and 8-hydroxyadenine does not precipitate in urine to the same clinically relevant extent [3]. Furthermore, quantitative diagnostic assays such as UPLC-MS/MS require pure 2,8-DHA reference standards for accurate calibration because 2,8-DHA is the sole analyte that correlates with disease severity and therapeutic response [4]. Substituting with structurally similar but functionally distinct analogs would compromise assay accuracy, misrepresent in vivo pathogenic mechanisms in preclinical models, and yield false-negative diagnostic results in clinical laboratories [5].

Solubility

Adenine is approx. 2000-fold more soluble; solubility-driven crystalluria models may not transfer to more soluble purine analogs.

Cross-reactivity

Non-MS assays may not resolve 2,8-DHA from adenine, 8-hydroxyadenine, allopurinol or febuxostat; analytical specificity requires review.

Identity

Structural analogs and unlabeled purine bases cannot serve as internal standard or calibration surrogate in LC-MS/MS workflows.

• [1] Peck, C. C., et al. (1977). Enhanced solubility of 2,8 dihydroxyadenine (DOA) in human urine. Transfusion, 17(4), 383-390. View Source
• [2] Thorsteinsdottir, M., et al. (2016). Quantitative UPLC–MS/MS assay of urinary 2,8-dihydroxyadenine for diagnosis and management of adenine phosphoribosyltransferase deficiency. Journal of Chromatography B, 1036-1037, 170-177. View Source
• [3] Wyngaarden, J. B., & Dunn, J. T. (1957). 8-Hydroxyadenine as the intermediate in the oxidation of adenine to 2,8-dihydroxyadenine by xanthine oxidase. Archives of Biochemistry and Biophysics, 70(1), 150-156. View Source
• [4] Thorsteinsdottir, U. A., et al. (2024). Optimization and validation of a UPLC-MS/MS assay for simultaneous quantification of 2,8-dihydroxyadenine, adenine, allopurinol, oxypurinol and febuxostat in human plasma. Journal of Chromatography B, 1240, 124041. View Source
• [5] Runolfsdottir, H. L., et al. (2023). Simplification of home urine sampling for measurement of 2,8-dihydroxyadenine in patients with adenine phosphoribosyltransferase deficiency. In Patient Centric Blood Sampling and Quantitative Analysis (pp. 277-295). Wiley Blackwell. View Source

Quantitative Differentiation of 2,8-DHA vs. Purine Analogs

Aqueous Insolubility and Crystalluria

2,8-Dihydroxyadenine (2,8-DHA) exhibits basal aqueous solubility of 1.53 ± 0.04 mg/L (~9 µM) at pH 6.5 and 37°C, a value that defines it as 'highly insoluble' and is the primary driver of crystal formation in the renal tubules of APRT-deficient patients [1]. In contrast, its metabolic precursor adenine is freely soluble (>1000 mg/L) and the intermediate 8-hydroxyadenine, while less soluble than adenine, does not achieve the supersaturation levels required for clinically significant precipitation in human urine [2]. This quantitative solubility differential explains why 2,8-DHA, and not its precursors, is the exclusive pathogenic species in APRT deficiency urolithiasis and the only analyte that correlates with kidney injury [3].

Solubility

Cross-study context

2,8-DHA: 1.53 ± 0.04 mg/L vs. Adenine: 3000 mg/L

Supports crystalluria model context; approx. 2000-fold solubility difference

pH 6.5, 37 °C; adenine data at 20 °C

Evidence Dimension	Aqueous Solubility at pH 6.5, 37°C
Target Compound Data	1.53 ± 0.04 mg/L (≈9 × 10⁻⁶ M)
Comparator Or Baseline	Adenine: >1000 mg/L (freely soluble); 8-Hydroxyadenine: moderately soluble but insufficient for clinically significant precipitation
Quantified Difference	>650-fold lower solubility for 2,8-DHA vs adenine
Conditions	Aqueous buffer, pH 6.5, 37°C; in vitro equilibrium solubility measurement

Why This Matters

Procurement of 2,8-DHA reference material is essential for accurately modeling and quantifying pathogenic crystal formation in APRT deficiency research, as no alternative purine analog replicates this extreme insolubility profile.

• [1] Peck, C. C., et al. (1977). Enhanced solubility of 2,8 dihydroxyadenine (DOA) in human urine. Transfusion, 17(4), 383-390. View Source
• [2] Wyngaarden, J. B., & Dunn, J. T. (1957). 8-Hydroxyadenine as the intermediate in the oxidation of adenine to 2,8-dihydroxyadenine by xanthine oxidase. Archives of Biochemistry and Biophysics, 70(1), 150-156. View Source
• [3] Thorsteinsdottir, M., et al. (2016). Quantitative UPLC–MS/MS assay of urinary 2,8-dihydroxyadenine for diagnosis and management of adenine phosphoribosyltransferase deficiency. Journal of Chromatography B, 1036-1037, 170-177. View Source

Dominance in Urinary Purine Metabolite Profile

While 2,8-DHA exhibits extremely low aqueous solubility, its behavior in human urine at 37°C differs markedly. In vitro basal solubility increases to 2.68 ± 0.84 mg/L at pH 5.0 and 4.97 ± 1.49 mg/L at pH 7.8 in urine, representing a 1.75- to 3.25-fold increase over aqueous solubility [1]. Furthermore, human urine can sustain supersaturated 2,8-DHA concentrations up to 10 times basal solubility (~40 mg/L) for extended periods [2]. This matrix-dependent solubility is a unique property of 2,8-DHA not observed with other purine catabolites and must be accounted for when establishing diagnostic cut-offs in clinical assays. For example, the UPLC-MS/MS calibration range of 100–5000 ng/mL used in validated diagnostic tests directly incorporates this in vivo solubility window to accurately quantify pathological excretion [3].

Urinary profile

Class-level inference

2,8-DHA: 25% of total urinary purine metabolites in homozygote

Reported diagnostic purine fraction context; requires population-specific validation

Single-family study; independent replication may be informative

Evidence Dimension	Solubility in Human Urine at 37°C
Target Compound Data	In vitro: 2.68 ± 0.84 mg/L (pH 5.0); 4.97 ± 1.49 mg/L (pH 7.8); Supersaturated: ~40 mg/L
Comparator Or Baseline	Aqueous buffer (pH 6.5): 1.53 ± 0.04 mg/L
Quantified Difference	1.75–3.25× higher in urine vs water; up to 26× higher when supersaturated
Conditions	Human urine from normal donors, 37°C, varying pH; supersaturation achieved by evaporation or addition of solubilized DOA

Why This Matters

For diagnostic laboratories and assay developers, pure 2,8-DHA reference material is required to validate quantitative methods across this physiologically relevant concentration range, ensuring accurate identification of APRT-deficient patients and reliable therapeutic monitoring.

• [1] Peck, C. C., et al. (1977). Enhanced solubility of 2,8 dihydroxyadenine (DOA) in human urine. Transfusion, 17(4), 383-390. View Source
• [2] Peck, C. C., et al. (1977). Enhanced solubility of 2,8 dihydroxyadenine (DOA) in human urine. Transfusion, 17(4), 383-390. View Source
• [3] Thorsteinsdottir, M., et al. (2016). Quantitative UPLC–MS/MS assay of urinary 2,8-dihydroxyadenine for diagnosis and management of adenine phosphoribosyltransferase deficiency. Journal of Chromatography B, 1036-1037, 170-177. View Source

Renal Clearance Profile vs. Adenine

In a direct crossover clinical trial comparing two xanthine oxidoreductase inhibitors for the management of APRT deficiency, febuxostat 80 mg/day achieved significantly greater reduction in 24-hour urinary 2,8-DHA excretion than allopurinol 400 mg/day (p < 0.05, paired t-test) [1]. While both agents reduced DHA excretion relative to baseline off-treatment levels, the quantitative superiority of febuxostat at clinically prescribed doses highlights the importance of precise 2,8-DHA quantification as a pharmacodynamic biomarker [2]. This head-to-head evidence directly informs procurement decisions: research laboratories studying APRT deficiency or developing new therapeutic strategies require 2,8-DHA reference standards to accurately measure and compare the efficacy of novel xanthine oxidase inhibitors against these established benchmarks [3].

Renal clearance

Reported comparison

2,8-DHA clearance > Adenine clearance (directional)

Research PK endpoint context; tubular handling differs between purines

Human IV adenine study; HPLC plasma detection to 0.25 µmol/L

Evidence Dimension	24-hour Urinary 2,8-DHA Excretion
Target Compound Data	Significantly greater reduction with febuxostat 80 mg/day vs allopurinol 400 mg/day (p < 0.05)
Comparator Or Baseline	Allopurinol 400 mg/day: less reduction; Off-treatment baseline: highest excretion
Quantified Difference	Statistical significance (p < 0.05) favoring febuxostat; exact median differences reported in original trial
Conditions	Open-label, crossover, single-center, non-randomized pilot clinical trial in APRT-deficient patients

Why This Matters

Accurate 2,8-DHA quantification is the primary endpoint for evaluating therapeutic efficacy in APRT deficiency. Procurement of high-purity reference material ensures that comparative studies of novel xanthine oxidase inhibitors can be benchmarked against this established clinical evidence.

• [1] Edvardsson, V. O., et al. (2018). Comparison of the effect of allopurinol and febuxostat on urinary 2,8-dihydroxyadenine excretion in patients with adenine phosphoribosyltransferase deficiency (APRTd): A clinical trial. European Journal of Internal Medicine, 48, 75-79. View Source
• [2] Edvardsson, V. O., et al. (2018). Comparison of the effect of allopurinol and febuxostat on urinary 2,8-dihydroxyadenine excretion in patients with adenine phosphoribosyltransferase deficiency (APRTd): A clinical trial. European Journal of Internal Medicine, 48, 75-79. View Source
• [3] Thorsteinsdottir, U. A., et al. (2024). Optimization and validation of a UPLC-MS/MS assay for simultaneous quantification of 2,8-dihydroxyadenine, adenine, allopurinol, oxypurinol and febuxostat in human plasma. Journal of Chromatography B, 1240, 124041. View Source

UPLC-MS/MS Quantification Linearity

Quantitative UPLC-MS/MS analysis of 24-hour urine from three APRT-deficient patients yielded 2,8-DHA concentrations of 3,021 ng/mL, 5,860 ng/mL, and 10,563 ng/mL, corresponding to 24-hour excretions of 816 mg, 1,327 mg, and 1,649 mg, respectively [1]. These values contrast starkly with healthy individuals, in whom 2,8-DHA is typically undetectable or present only at trace levels (<100 ng/mL) [2]. The >30- to >100-fold elevation in 2,8-DHA concentration in APRT-deficient patients establishes this compound as a definitive diagnostic biomarker, whereas adenine and 8-hydroxyadenine show more modest and variable increases [3]. Furthermore, a strong correlation (R² > 0.9) between first-morning void DHA-to-creatinine ratios and 24-hour excretion enables simplified home monitoring, underscoring the unique quantitative utility of 2,8-DHA in clinical management [4].

UPLC-MS/MS linearity

Method context

50 – 5000 ng/mL (r² ≥ 0.99)

Bioanalytical method context; supports multi-analyte quantification

Plasma and urine matrices; stable at -80 °C up to 12 months

Evidence Dimension	24-hour Urinary 2,8-DHA Concentration
Target Compound Data	APRT-deficient patients: 3,021–10,563 ng/mL; 24-hour excretion: 816–1,649 mg
Comparator Or Baseline	Healthy controls: <100 ng/mL (typically undetectable)
Quantified Difference	>30- to >100-fold elevation in APRT deficiency
Conditions	UPLC-MS/MS assay, 24-hour urine collection, validated calibration range 100–5000 ng/mL

Why This Matters

For clinical laboratories and assay developers, procurement of 2,8-DHA reference material is essential to establish accurate calibration curves spanning the full pathological range, ensuring reliable diagnosis and therapeutic monitoring of APRT deficiency.

• [1] Thorsteinsdottir, M., et al. (2016). Quantitative UPLC–MS/MS assay of urinary 2,8-dihydroxyadenine for diagnosis and management of adenine phosphoribosyltransferase deficiency. Journal of Chromatography B, 1036-1037, 170-177. View Source
• [2] Thorsteinsdottir, M., et al. (2016). Quantitative UPLC–MS/MS assay of urinary 2,8-dihydroxyadenine for diagnosis and management of adenine phosphoribosyltransferase deficiency. Journal of Chromatography B, 1036-1037, 170-177. View Source
• [3] Urinary 2,8-dihydroxyadenine crystals in a patient with adenine phosphoribosyltransferase deficiency. (2023). QJM: An International Journal of Medicine, 116(10), 855–856. View Source
• [4] Runolfsdottir, H. L., et al. (2023). Simplification of home urine sampling for measurement of 2,8-dihydroxyadenine in patients with adenine phosphoribosyltransferase deficiency. In Patient Centric Blood Sampling and Quantitative Analysis (pp. 277-295). Wiley Blackwell. View Source

UV Spectrophotometric Signature for Detection

Following intravenous adenine administration in humans, the renal clearance of 2,8-DHA is consistently higher than that of adenine, indicating net tubular secretion for both compounds but with quantitatively distinct handling [1]. Approximately 2% of the administered adenine dose appears in urine as adenine, with somewhat less excreted as the precipitable metabolite 2,8-DHA [2]. This differential renal handling, combined with the extreme insolubility of 2,8-DHA, creates a unique pathophysiological scenario: even low absolute concentrations of 2,8-DHA in the tubular lumen can exceed solubility thresholds and crystallize, whereas adenine at similar or higher concentrations remains safely dissolved [3]. This quantitative difference explains why 2,8-DHA, and not adenine, is the proximate cause of nephrolithiasis in APRT deficiency and why therapeutic strategies must specifically target 2,8-DHA production.

UV signature

Class-level inference

Distinct UV spectral profile vs. 8-hydroxyadenine and adenine

HPLC-UV identification context; enables peak assignment differentiation

DAD detection; co-elution may require additional chromatographic resolution

Evidence Dimension	Renal Clearance and Urinary Excretion Fraction
Target Compound Data	Higher clearance than adenine; ~<2% of adenine dose excreted as 2,8-DHA
Comparator Or Baseline	Adenine: ~2% of intravenous dose excreted unchanged; lower clearance than 2,8-DHA
Quantified Difference	Clearance values consistently higher for 2,8-DHA; excretion fraction slightly lower for 2,8-DHA than adenine
Conditions	Intravenous adenine administration in healthy human volunteers; plasma and urine sampling over 24 hours

Why This Matters

For pharmacokinetic modeling and preclinical toxicology studies of adenine-based therapies (e.g., adenine-fortified blood products), accurate quantification of 2,8-DHA as a potentially nephrotoxic metabolite is essential. Procurement of pure reference material enables robust analytical methods to monitor this specific risk.

• [1] Peck, C. C., et al. (1977). Plasma concentration and renal excretion of adenine and 2,8-dihydroxyadenine after administration of adenine in man. Transfusion, 17(4), 391-395. View Source
• [2] Peck, C. C., et al. (1977). Plasma concentration and renal excretion of adenine and 2,8-dihydroxyadenine after administration of adenine in man. Transfusion, 17(4), 391-395. View Source
• [3] Peck, C. C., et al. (1977). Enhanced solubility of 2,8 dihydroxyadenine (DOA) in human urine. Transfusion, 17(4), 383-390. View Source

Unique Crystallographic and Spectroscopic Signature of 2,8-DHA Enables Definitive Stone Identification

2,8-DHA kidney stones are radiolucent on plain X-ray, a property shared with uric acid stones, but can be definitively distinguished by their characteristic annular crystal morphology with central spicules under light microscopy and by their unique infrared or Raman spectroscopic signature [1]. Scanning electron microscopy reveals distinct crystal habits that differentiate 2,8-DHA from calcium oxalate monohydrate (60.2% of birefringent crystals in kidney tissue) and other stone types [2]. This specific spectroscopic and morphological identity underscores why 2,8-DHA reference material is required for stone analysis laboratories: without a pure standard for comparison, misidentification as uric acid or drug-induced crystals can occur, leading to incorrect clinical management [3].

Evidence Dimension	Stone Composition and Morphology
Target Compound Data	Radiolucent, annular crystals with central spicules; distinct IR/Raman spectrum; represents ~13.1% of birefringent crystals in kidney tissue biopsies
Comparator Or Baseline	Calcium oxalate monohydrate: 60.2% of birefringent crystals; Uric acid: also radiolucent but different morphology and spectroscopy; Drug-induced crystals: 5.9%
Quantified Difference	13.1% of birefringent crystals in kidney tissue biopsies identified as 2,8-DHA in a cohort study
Conditions	Polarized light microscopy of kidney tissue biopsies; scanning electron microscopy; infrared spectroscopy

Why This Matters

Procurement of 2,8-DHA reference material enables stone analysis laboratories to build accurate spectral libraries and morphology reference sets, ensuring definitive identification of this rare but treatable stone type and preventing misdiagnosis.

• [1] Urinary 2,8-dihydroxyadenine crystals in a patient with adenine phosphoribosyltransferase deficiency. (2023). QJM: An International Journal of Medicine, 116(10), 855–856. View Source
• [2] Precise identification of crystal deposits in the kidney tissue. (2016). Core.ac.uk. View Source
• [3] Edvardsson, V. O., et al. (2018). Comparison of the effect of allopurinol and febuxostat on urinary 2,8-dihydroxyadenine excretion in patients with adenine phosphoribosyltransferase deficiency (APRTd): A clinical trial. European Journal of Internal Medicine, 48, 75-79. View Source

Validated Application Scenarios for 2,8-DHA

Clinical Mass Spectrometry Absolute Quantitation

Clinical laboratories performing UPLC-MS/MS or LC-MS/MS assays for the diagnosis and management of APRT deficiency require pure 2,8-DHA reference material as a primary calibrator. Validated assays achieve a calibration range of 100–5,000 ng/mL with intra- and inter-day precision <15% CV, enabling accurate quantification of urinary 2,8-DHA in patient samples [1]. The strong correlation between first-morning void DHA-to-creatinine ratios and 24-hour excretion supports simplified home monitoring protocols, making high-quality 2,8-DHA standards essential for routine clinical testing [2].

Crystalluria and Urolithiasis In Vitro Standards

Pharmaceutical research teams developing next-generation xanthine oxidase inhibitors for APRT deficiency or other purine metabolism disorders require 2,8-DHA as a pharmacodynamic biomarker. Comparative efficacy studies between febuxostat and allopurinol have established 2,8-DHA excretion as the primary endpoint for assessing therapeutic impact on the pathogenic metabolite [1]. Pure 2,8-DHA reference material enables accurate LC-MS/MS method validation and cross-study comparability, ensuring that novel compounds can be benchmarked against established clinical data [2].

Metabolomic Biomarker Validation for Rare Disease

Stone analysis laboratories and crystallography researchers require 2,8-DHA reference material to build accurate spectral libraries for infrared and Raman spectroscopy, as well as to establish reference morphology for light and electron microscopy. 2,8-DHA stones are radiolucent and can be misidentified as uric acid stones without proper reference standards. Accurate identification is critical because APRT deficiency is treatable with xanthine oxidase inhibitors, whereas uric acid stones require different management [1]. Pure 2,8-DHA enables definitive differentiation and prevents diagnostic error.

Xanthine Oxidoreductase Inhibition Studies

Researchers investigating the molecular mechanisms of crystal-induced kidney injury use 2,8-DHA to study tubular epithelial cell responses and gene expression changes. Comparative studies between 2,8-DHA and calcium oxalate monohydrate crystals have revealed distinct injury pathways, highlighting the need for compound-specific reagents [1]. Pure 2,8-DHA reference material ensures that in vitro crystallization experiments accurately replicate the physicochemical conditions observed in APRT-deficient patients, including supersaturation thresholds and crystal morphology [2].

Application

Selection Property

Validation Focus

APRT deficiency bioanalysis

UPLC-MS/MS quantification linearity

LLOQ and multi-analyte matrix interference review

Crystalluria in vitro modeling

Aqueous insolubility context

Supersaturation model fidelity

Urinary metabolomics research

Purine profiling context

Population reference interval research

XDH inhibition endpoint research

Clearance-based endpoint context

Multi-analyte method specificity

• [1] Thorsteinsdottir, M., et al. (2016). Quantitative UPLC–MS/MS assay of urinary 2,8-dihydroxyadenine for diagnosis and management of adenine phosphoribosyltransferase deficiency. Journal of Chromatography B, 1036-1037, 170-177. View Source
• [2] Runolfsdottir, H. L., et al. (2023). Simplification of home urine sampling for measurement of 2,8-dihydroxyadenine in patients with adenine phosphoribosyltransferase deficiency. In Patient Centric Blood Sampling and Quantitative Analysis (pp. 277-295). Wiley Blackwell. View Source